Cas no 1909335-96-1 (2-methoxy-5-(pyrrolidin-3-yl)pyridine dihydrochloride)

2-Methoxy-5-(pyrrolidin-3-yl)pyridine dihydrochloride is a heterocyclic compound featuring a pyridine core substituted with a methoxy group and a pyrrolidine moiety. The dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and chemical research applications. Its structural characteristics, including the basic nitrogen atoms in both the pyridine and pyrrolidine rings, suggest potential utility as a building block in medicinal chemistry, particularly for the development of CNS-targeting agents or receptor modulators. The compound’s well-defined salt form ensures consistent purity and handling, facilitating its use in synthetic workflows. Its reactivity profile allows for further functionalization, offering versatility in drug discovery and organic synthesis.
2-methoxy-5-(pyrrolidin-3-yl)pyridine dihydrochloride structure
1909335-96-1 structure
Product Name:2-methoxy-5-(pyrrolidin-3-yl)pyridine dihydrochloride
CAS No:1909335-96-1
MF:
MW:
MDL:MFCD29060260
CID:4629284
PubChem ID:121552598
Update Time:2025-05-25

2-methoxy-5-(pyrrolidin-3-yl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-5-(pyrrolidin-3-yl)pyridine dihydrochloride
    • MDL: MFCD29060260

2-methoxy-5-(pyrrolidin-3-yl)pyridine dihydrochloride Pricemore >>

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Additional information on 2-methoxy-5-(pyrrolidin-3-yl)pyridine dihydrochloride

2-Methoxy-5-(Pyrrolidin-3-Yl)Pyridine Dihydrochloride: A Comprehensive Overview

The compound 2-methoxy-5-(pyrrolidin-3-yl)pyridine dihydrochloride (CAS No. 1909335-96-1) is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical research and organic synthesis. This compound belongs to the class of pyridine derivatives, which are well-known for their diverse biological activities and applications in drug design. The structure of 2-methoxy-5-(pyrrolidin-3-yl)pyridine dihydrochloride features a pyridine ring substituted with a methoxy group at position 2 and a pyrrolidin-3-yl group at position 5, along with two hydrochloric acid counterions.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the methoxy group in 2-methoxy-5-(pyrrolidin-3-yl)pyridine dihydrochloride introduces electron-donating effects, which can enhance the molecule's interaction with biological systems. Additionally, the pyrrolidinyl moiety contributes to the compound's lipophilicity and bioavailability, making it an attractive candidate for drug development.

The synthesis of 2-methoxy-5-(pyrrolidin-3-yl)pyridine dihydrochloride typically involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and acid-base neutralizations. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's suitability for advanced biological assays.

In terms of applications, 2-methoxy-5-(pyrrolidin-3-yl)pyridine dihydrochloride has shown promise in several therapeutic areas. For instance, recent investigations have demonstrated its potential as an anti-inflammatory agent by inhibiting key inflammatory pathways such as COX enzymes. Furthermore, studies have explored its role as a modulator of ion channels, which could be beneficial in treating conditions like epilepsy and chronic pain.

The pharmacokinetic properties of 2-methoxy-5-(pyrrolidin-3-yl)pyridine dihydrochloride are also under active research. Preclinical studies indicate that the compound exhibits moderate bioavailability and favorable distribution profiles in animal models. These findings suggest that it could be developed into an orally administered drug with acceptable safety margins.

From an environmental perspective, understanding the degradation pathways of 2-methoxy-5-(pyrrolidin-3-yli pylidine dihydrochloride is crucial for assessing its ecological impact. Recent research has identified microbial degradation as a primary mechanism for breaking down this compound in natural environments, which is reassuring for its sustainable use.

In conclusion, 2-methoxy -5 -( pyrrolidine - 3 - yl ) pyridine dihydro chloride ( CAS No . 1909335 - 96 - 1 ) stands out as a versatile molecule with immense potential in pharmaceuticals and beyond. Its unique chemical structure and promising biological activities make it a subject of continued interest among scientists and researchers worldwide.

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